Cas no 15795-39-8 (1-Methyl-1H-1,2,4-triazole-5-amine)

• Product Name: 1-Methyl-1H-1,2,4-triazole-5-amine
• CAS No: 15795-39-8
• MF: C₃H₆N₄
• MW: 98.1065392494202
• MDL: MFCD02694318
• CID: 136782
• PubChem ID: 566597
• Update Time: 2025-11-02

1-Methyl-1H-1,2,4-triazole-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazol-5-amine,1-methyl-
• 1-METHYL-1H-1,2,4-TRIAZOLE-5-AMINE
• 2-methyl-1,2,4-triazol-3-amine
• 1-methyl-5-amino-1,2,4-triazole
• 1-methyl-5-amino-1H-1,2,4-triazol
• 2-methyl-2H-[1,2,4]triazol-3-ylamine
• 3-amino-2-methyl-1,2,4-triazole
• 3-AMINO-2-METHYL-2H-1,2,4-TRIAZOLE
• 5-amino-1-methyl-1,2,4-triazole
• 5-amino-1-methyl-1H-1,2,4-triazole
• 1-Methyl-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazole, 5-amino-1-methyl-
• EN300-108670
• A883464
• AS-62280
• MFCD02694318
• 1-Methyl-1H-1,2,4-triazol-5-ylamine #
• CS-0038978
• SY056701
• 15795-39-8
• 1H-1,2,4-Triazol-5-amine, 1-methyl-
• AC-13687
• 1-Methyl-1H-1,2,4-triazol-5-ylamine
• AM803270
• DTXSID60340691
• AKOS005264007
• 1,2,4-Triazole, 5-amino-1-methyl-
• ALBB-032736
• STK677332
• 1-Methyl-1H-1,2,4-triazole-5-amine

• MDL： MFCD02694318
• Inchi： 1S/C3H6N4/c1-7-3(4)5-2-6-7/h2H,1H3,(H2,4,5,6)
• InChI Key： XBTDXUGMCUNQDP-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC=N1

Computed Properties

• Exact Mass: 98.05920
• Monoisotopic Mass: 98.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 281.9±23.0 ºC (760 Torr),
• Flash Point: 124.3±22.6 ºC,
• Refractive Index: 1.677
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 56.73000
• LogP: -0.02150

1-Methyl-1H-1,2,4-triazole-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Methyl-1H-1,2,4-triazole-5-amine

Comprehensive Guide to 1-Methyl-1H-1,2,4-triazole-5-amine (CAS No. 15795-39-8): Properties, Applications, and Market Insights

1-Methyl-1H-1,2,4-triazole-5-amine (CAS No. 15795-39-8) is a versatile heterocyclic compound widely used in pharmaceutical, agrochemical, and material science industries. This nitrogen-rich molecule, often referred to as 1-methyl-5-amino-1,2,4-triazole, has gained significant attention due to its unique chemical properties and broad applicability. Researchers and industry professionals frequently search for terms like "1-Methyl-1H-1,2,4-triazole-5-amine synthesis", "CAS 15795-39-8 applications", and "triazole derivatives in drug discovery", reflecting the growing interest in this compound.

The molecular structure of 1-Methyl-1H-1,2,4-triazole-5-amine features a triazole ring system with a methyl group at position 1 and an amino group at position 5. This arrangement contributes to its remarkable stability and reactivity, making it an excellent building block for more complex molecules. Current trends in green chemistry and sustainable synthesis have increased demand for efficient production methods of this compound, with many researchers investigating catalytic processes and environmentally friendly routes for its preparation.

In pharmaceutical applications, 1-Methyl-1H-1,2,4-triazole-5-amine serves as a key intermediate for various bioactive molecules. The compound's ability to participate in hydrogen bonding and its electron-rich nature make it particularly valuable in designing drugs targeting enzyme inhibition and protein-protein interactions. Recent studies have explored its potential in developing antiviral agents, aligning with the global focus on infectious disease treatments. The search terms "triazole-based antiviral compounds" and "15795-39-8 in medicinal chemistry" demonstrate this growing research direction.

The agrochemical industry utilizes 1-Methyl-1H-1,2,4-triazole-5-amine in developing novel plant growth regulators and pesticides. Its structural features contribute to improved systemic activity and metabolic stability in crop protection products. With increasing emphasis on food security and sustainable agriculture, this compound has become more relevant in formulations that require reduced environmental impact while maintaining high efficacy.

Material scientists have discovered valuable applications of 1-Methyl-1H-1,2,4-triazole-5-amine in creating advanced coordination polymers and metal-organic frameworks (MOFs). The compound's nitrogen-rich structure makes it an excellent ligand for various metal ions, leading to materials with potential applications in gas storage, separation technologies, and catalysis. These developments align with current interests in energy-efficient materials and carbon capture technologies.

From a commercial perspective, the market for 1-Methyl-1H-1,2,4-triazole-5-amine has shown steady growth, driven by increasing demand from end-use industries. Suppliers and manufacturers often search for "CAS 15795-39-8 suppliers", "1-Methyl-1H-1,2,4-triazole-5-amine price trends", and "high purity triazole derivatives", indicating active trade in this chemical. Quality specifications typically focus on parameters like purity grade, moisture content, and residual solvent levels, which are crucial for various applications.

Analytical characterization of 1-Methyl-1H-1,2,4-triazole-5-amine typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure proper identification and quality control, especially important for pharmaceutical applications. Recent advancements in analytical chemistry have improved detection limits and accuracy for this compound, addressing the need for precise quantification in complex matrices.

Safety considerations for handling 1-Methyl-1H-1,2,4-triazole-5-amine include standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during handling. Storage typically requires cool, dry conditions in appropriate containers to maintain stability, with many users searching for "15795-39-8 storage recommendations" and "triazole derivative handling guidelines".

Future research directions for 1-Methyl-1H-1,2,4-triazole-5-amine include exploring its potential in bioconjugation chemistry, photocatalysis, and advanced material design. The compound's versatility continues to attract interest across multiple disciplines, with particular focus on structure-activity relationships and molecular modification strategies. These developments align with broader scientific trends toward multifunctional compounds and tailored molecular architectures.

In conclusion, 1-Methyl-1H-1,2,4-triazole-5-amine (CAS No. 15795-39-8) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity profile ensure continued relevance in drug discovery, agrochemical development, and advanced materials science. As research progresses, this compound is likely to find even broader utility in addressing contemporary scientific and technological challenges.